5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95%
Overview
Description
5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% (5-F2MPA) is a type of organic compound that is widely used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 224.2 g/mol and a melting point of approximately 160-162 °C. It is commonly used as a reagent in organic synthesis and has been studied extensively for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% is not fully understood, however, it has been suggested that it may act as an inhibitor of certain enzymes involved in the metabolism of various organic compounds. It is also known to interfere with the activity of certain hormones, such as testosterone and estrogen.
Biochemical and Physiological Effects
5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% has been studied extensively for its various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in the metabolism of various organic compounds, as well as interfere with the activity of certain hormones. It has also been shown to possess anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% in lab experiments is its high purity and availability. It is also relatively easy to synthesize, making it a cost-effective reagent. However, it is important to note that 5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% is a potentially hazardous compound and should be handled with care.
Future Directions
There are numerous potential future directions for 5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% research. These include further investigations into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into its mechanism of action and its potential toxicity is warranted. Other potential future directions include the development of new synthesis methods and the exploration of its use in drug delivery systems.
Synthesis Methods
The synthesis of 5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% is typically achieved by reacting 2-methoxyphenylacetic acid with 5-fluorobenzoyl chloride in the presence of a base such as sodium hydroxide. This reaction yields the desired product in a yield of approximately 95%.
Scientific Research Applications
5-Fluoro-2-(2-methoxyphenyl)benzoic acid, 95% is a versatile compound that is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a building block in the synthesis of pharmaceuticals and other biologically active molecules. It is also used in the production of fluorescent dyes and in the study of biochemical and physiological effects.
properties
IUPAC Name |
5-fluoro-2-(2-methoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c1-18-13-5-3-2-4-11(13)10-7-6-9(15)8-12(10)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKGXQTKERVQOKZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=C(C=C(C=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90653524 |
Source
|
| Record name | 4-Fluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90653524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(2-methoxyphenyl)benzoic acid | |
CAS RN |
1181566-87-9 |
Source
|
| Record name | 4-Fluoro-2′-methoxy[1,1′-biphenyl]-2-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1181566-87-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Fluoro-2'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90653524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
